Cas no 1803893-61-9 (2,4-Dibromo-7-difluoromethyl-1H-benzimidazole)

• Product Name: 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole
• CAS No: 1803893-61-9
• MF: C₈H₄Br₂F₂N₂
• MW: 325.935566902161
• CID: 4824060
• Update Time: 2025-06-13

2,4-Dibromo-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H4Br2F2N2/c9-4-2-1-3(7(11)12)5-6(4)14-8(10)13-5/h1-2,7H,(H,13,14)
• InChI Key： XOAGJHMNZSGIFO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)F)C2=C1NC(=N2)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7

Additional information on 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole

Introduction to 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole (CAS No. 1803893-61-9)

2,4-Dibromo-7-difluoromethyl-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1803893-61-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities. The structural features of 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole, particularly the presence of bromine and fluorine substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and material science applications.

The benzimidazole core is a privileged structure in medicinal chemistry, exhibiting efficacy in various therapeutic areas such as antiviral, anticancer, and anti-inflammatory treatments. The introduction of halogen atoms, such as bromine and fluorine, into the benzimidazole ring enhances its reactivity and binding affinity to biological targets. Specifically, the electron-withdrawing nature of the difluoromethyl group at the 7-position and the bromine atoms at the 2- and 4-positions modulate the electronic distribution of the molecule, influencing its interactions with enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in benzimidazole derivatives affect their biological activity. Studies have demonstrated that the presence of halogen atoms can improve metabolic stability and binding affinity, making these compounds attractive candidates for further development. For instance, 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole has been investigated for its potential role in modulating kinase activity, which is crucial for treating cancers and inflammatory diseases.

In the realm of drug discovery, 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole serves as a versatile intermediate for synthesizing more complex molecules. Its reactive sites allow for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of novel analogs with tailored biological properties. The compound's stability under various reaction conditions also makes it a preferred choice for multi-step synthetic routes.

One of the most compelling aspects of 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole is its potential in addressing unmet medical needs. Researchers have explored its derivatives as inhibitors of protein-protein interactions involved in pathogenic processes. For example, modifications at the 5-position or 6-position of the benzimidazole ring have been shown to enhance binding to specific therapeutic targets. The compound's ability to engage with biological macromolecules makes it a promising candidate for developing small-molecule drugs that can modulate disease pathways.

The synthesis of 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a precursor benzimidazole derivative followed by selective fluorination at the 7-position. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods underscore the importance of 1803893-61-9 in modern synthetic chemistry.

From a material science perspective, halogenated benzimidazoles like 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole exhibit interesting electronic properties due to their extended π-systems. These characteristics make them suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to tune their electronic properties through structural modifications opens up new avenues for developing advanced materials with tailored functionalities.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like benzimidazoles in drug development. The structural diversity within this class allows for fine-tuning of pharmacokinetic profiles and target specificity. 2,4-Dibromo-7-difluoromethyl-1H-benzimidazole, with its unique substitution pattern, exemplifies how strategic placement of functional groups can lead to compounds with enhanced therapeutic potential.

In conclusion,2,4-Dibromo-7-difluoromethyl-1H-benzimidazole (CAS No. 1803893-61-9) is a multifaceted compound with significant implications in pharmaceutical research and material science. Its structural features enable diverse applications ranging from drug discovery to advanced materials development. As research continues to uncover new ways to leverage its chemical properties,1803893-61-9 is poised to remain a cornerstone in synthetic chemistry and medicinal chemistry endeavors.